Cas no 2248290-59-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate
• CAS No: 2248290-59-5
• MF: C₁₅H₇F₃N₂O₄
• MW: 336.222294092178
• CID: 6197864
• PubChem ID: 165719958
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate
• EN300-6516895
• 2248290-59-5

• Inchi： 1S/C15H7F3N2O4/c16-9-5-10(17)13(18)19-11(9)6-12(21)24-20-14(22)7-3-1-2-4-8(7)15(20)23/h1-5H,6H2
• InChI Key： RNENIABKQZJDGM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F)F

Computed Properties

• Exact Mass: 336.03579120g/mol
• Monoisotopic Mass: 336.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2248290-59-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate, identified by its Chemical Abstracts Service number CAS No. 2248290-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of isoindole and trifluoropyridine moieties, has garnered attention due to its potential biological activity and structural novelty. The presence of both a 1,3-dioxo group and a trifluoropyridine substituent imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The 1,3-dioxo moiety, also known as a β-keto ester functionality, is well-known for its reactivity in various organic transformations and biological processes. This structural unit is frequently encountered in natural products and synthetic intermediates, often serving as a key pharmacophore in bioactive molecules. In contrast, the trifluoropyridine group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the electronic properties of the molecule. The combination of these two distinct moieties in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate suggests a complex interplay of steric and electronic interactions that may contribute to its unique biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The isoindole scaffold is particularly relevant in medicinal chemistry due to its resemblance to indole derivatives found in numerous bioactive natural products. Studies have shown that isoindole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the trifluoropyridine moiety further expands the potential pharmacological spectrum by enhancing lipophilicity and metabolic stability.

In the context of drug discovery, the synthesis of novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate represents a significant challenge but also an opportunity for innovation. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex carbon framework efficiently. The use of fluorinated pyridines is particularly advantageous due to their ability to improve pharmacokinetic properties such as solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research focuses on identifying new therapeutic targets and developing small-molecule inhibitors that can modulate disease-related pathways. The unique structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,5,6-trifluoropyridin-2-yl)acetate suggests that it may interact with proteins or enzymes involved in critical biological processes. Preliminary studies using *in silico* methods have hinted at possible interactions with enzymes such as kinases or transcription factors known to be implicated in cancer progression.

The incorporation of fluorine atoms into the molecule not only enhances its binding affinity but also provides opportunities for structural diversification through fluorine exchange reactions. These reactions can be harnessed to generate analogues with modified biological activities without extensive changes to the core scaffold. Such flexibility is invaluable in drug development pipelines where lead optimization often requires iterative modifications based on structural insights derived from biochemical assays.

From a mechanistic standpoint,1, the reactivity of the β-keto ester group allows for diverse transformations that can be exploited for further derivatization or functionalization. For instance, beta-keto esters are known substrates for enolate formation, which can participate in nucleophilic addition reactions or undergo decarboxylation under certain conditions.* This versatility makes it an attractive building block for designing molecules with tailored properties.* Additionally,the electron-deficient nature*of the trifluoropyridine ring enhances electrophilic character at specific positions,* facilitating further functionalization while maintaining overall molecular integrity.*

The synthesis pathway for this compound also highlights advancements in green chemistry principles.* Modern synthetic strategies emphasize atom economy,* minimal waste generation,*and energy efficiency.* For example,*catalytic methods*such as Pd-catalyzed cross-coupling*offer high selectivity*and reduced reliance on harsh reagents.* These approaches align with global efforts*to develop sustainable chemical processes*that minimize environmental impact.*

Evaluation of potential toxicity*is another critical aspect*of pharmaceutical development.* While preliminary data suggests*that this compound exhibits reasonable metabolic stability,*further studies are needed*to assess its safety profile comprehensively.* Techniques such as high-throughput screening (HTS)*and structure-based drug design (SBDD)*can accelerate these evaluations by providing rapid insights into potential liabilities.*

The integration of machine learning models*has revolutionized virtual screening efforts,* allowing researchers to predict binding affinities*and identify promising candidates more efficiently than traditional methods.* By leveraging these computational tools,the optimization process for compounds like *can be accelerated significantly,* reducing both time-to-market costs*and resource expenditure.*

In conclusion,1, *has emerged as a structurally intriguing compound with potential therapeutic applications.* Its unique combination of functional groups,*combined with recent advances in synthetic methodologies,*positions it as an attractive scaffold for further exploration.* As research continues*, we anticipate additional insights into its biological activity*and mechanism(s)of action will emerge,* paving the way for novel treatments targeting various diseases.*